5H,6H,7H-benzo[6,7]cyclohepta[1,2-d]pyrido[1,2-a]pyrimidin-9-ium

• Molecular Formula: C17H15N2+
• Molecular Weight: 247.31 g/mol
• IUPAC Name: 19-aza-13-azoniatetracyclo[9.8.0.02,7.013,18]nonadeca-1(19),2,4,6,11,13,15,17-octaene
• InChI: InChI=1S/C17H15N2/c1-2-9-15-13(6-1)7-5-8-14-12-19-11-4-3-10-16(19)18-17(14)15/h1-4,6,9-12H,5,7-8H2/q+1
• InChI Key: IGUWIHIEEMZYQZ-UHFFFAOYSA-N
• SMILES: C1CC2=CC=CC=C2C3=NC4=CC=CC=[N+]4C=C3C1

Description

5H,6H,7H-benzo[6,7]cyclohepta[1,2-d]pyrido[1,2-a]pyrimidin-9-ium, also known as BCP, is a heterocyclic compound that has gained significant attention in scientific research due to its unique structure and potential applications in various fields.

Mechanism of Action

The mechanism of action of 5H,6H,7H-benzo[6,7]cyclohepta[1,2-d]pyrido[1,2-a]pyrimidin-9-ium is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in various biological processes. For example, this compound has been shown to inhibit the activity of tyrosine kinases, which play a critical role in cell signaling and proliferation. This compound has also been shown to inhibit the activity of matrix metalloproteinases, which are involved in tissue remodeling and cancer metastasis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, depending on the concentration and context of its application. In vitro studies have shown that this compound can induce apoptosis and cell cycle arrest in cancer cells, while in vivo studies have demonstrated its anti-inflammatory and analgesic effects. This compound has also been shown to modulate the activity of neurotransmitters and ion channels, suggesting its potential as a therapeutic agent for neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of 5H,6H,7H-benzo[6,7]cyclohepta[1,2-d]pyrido[1,2-a]pyrimidin-9-ium is its unique structure, which allows for the synthesis of functional materials with tailored properties. This compound is also relatively easy to synthesize and purify, making it a convenient building block for various applications. However, this compound is not without its limitations. Its low solubility in water and organic solvents can make it challenging to work with, and its potential toxicity and side effects need to be carefully evaluated.

Future Directions

There are several future directions for 5H,6H,7H-benzo[6,7]cyclohepta[1,2-d]pyrido[1,2-a]pyrimidin-9-ium research, including the development of more efficient synthesis methods, the exploration of new applications in material science and analytical chemistry, and the investigation of its potential as a therapeutic agent for various diseases. Additionally, the elucidation of the mechanism of action of this compound and its interaction with biological systems will be critical for the development of more targeted and effective treatments.

Synthesis Methods

The synthesis of 5H,6H,7H-benzo[6,7]cyclohepta[1,2-d]pyrido[1,2-a]pyrimidin-9-ium involves several steps, including the condensation of 2-aminopyridine with 2,3-dichlorobenzaldehyde, followed by cyclization and reduction. This method has been optimized to yield high purity this compound with a yield of up to 80%.

Scientific Research Applications

5H,6H,7H-benzo[6,7]cyclohepta[1,2-d]pyrido[1,2-a]pyrimidin-9-ium has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, this compound has been shown to exhibit anti-tumor, anti-inflammatory, and anti-viral activities. In material science, this compound has been used as a building block for the synthesis of functional materials with optical and electronic properties. In analytical chemistry, this compound has been used as a fluorescent probe for the detection of metal ions and biomolecules.